Cas no 1935232-05-5 (2-(2-fluoro-3-nitrophenyl)propan-2-ol)

• Product Name: 2-(2-fluoro-3-nitrophenyl)propan-2-ol
• CAS No: 1935232-05-5
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 6171914
• PubChem ID: 130985126
• Update Time: 2025-10-30

2-(2-fluoro-3-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-3-nitrophenyl)propan-2-ol
• 1935232-05-5
• EN300-1840304

• Inchi： 1S/C9H10FNO3/c1-9(2,12)6-4-3-5-7(8(6)10)11(13)14/h3-5,12H,1-2H3
• InChI Key： AIIPCEIDGUYKEO-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C)(C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.06447134g/mol
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Additional information on 2-(2-fluoro-3-nitrophenyl)propan-2-ol

Comprehensive Overview of 2-(2-fluoro-3-nitrophenyl)propan-2-ol (CAS No. 1935232-05-5)

2-(2-fluoro-3-nitrophenyl)propan-2-ol is a specialized organic compound with the CAS number 1935232-05-5, widely recognized in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a fluorinated nitroaromatic ring with a tertiary alcohol moiety, making it a valuable intermediate in synthetic chemistry. Its applications span from drug discovery to material science, attracting significant interest due to its versatile reactivity and potential for derivatization.

In recent years, the demand for fluorinated nitroaromatics like 2-(2-fluoro-3-nitrophenyl)propan-2-ol has surged, driven by their role in developing bioactive molecules and advanced materials. Researchers frequently search for "synthesis of fluorinated nitro compounds" or "applications of 2-(2-fluoro-3-nitrophenyl)propan-2-ol," reflecting its relevance in modern chemistry. The compound’s nitro group and fluoro substituent offer distinct electronic effects, enabling selective transformations such as nucleophilic aromatic substitutions or catalytic reductions.

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In summary, 2-(2-fluoro-3-nitrophenyl)propan-2-ol (CAS 1935232-05-5) bridges multiple disciplines, from medicinal chemistry to materials engineering. Its synthetic flexibility and functional groups cater to evolving scientific needs, while its online search trends reflect both commercial and research-driven demand. As innovation accelerates, this compound is poised to remain a focal point in cutting-edge applications.